Cas no 1361798-64-2 (2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol
• CAS No: 1361798-64-2
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4798304
• Update Time: 2025-10-29

2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol

• Inchi： 1S/C9H12F2N2O2/c1-15-8-6(2-12)13-3-5(4-14)7(8)9(10)11/h3,9,14H,2,4,12H2,1H3
• InChI Key： NXHUIDQWHCBUKE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CN)=NC=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: -0.5
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol

2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol: A Comprehensive Overview

2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol, identified by the CAS number 1361798-64-2, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their versatile properties in medicinal chemistry. The molecule features a pyridine ring substituted with an amino group, a difluoromethyl group, a methoxy group, and a hydroxymethyl group, making it a unique candidate for exploring novel chemical reactions and biological activities.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and hydroxylation processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. The presence of multiple functional groups in this molecule provides ample opportunities for further derivatization, such as the introduction of bioisosteres or click chemistry modifications to enhance its pharmacokinetic properties.

In terms of pharmacological applications, 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol has shown promising results in preliminary in vitro studies targeting various disease pathways. For instance, recent research has highlighted its potential as an inhibitor of kinase enzymes involved in cancer progression. The difluoromethyl group contributes to the compound's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets. Additionally, the hydroxymethyl group can act as a hydrogen bond donor, facilitating interactions with protein binding sites.

The methoxy group present in the molecule plays a critical role in modulating the electronic properties of the pyridine ring, thereby influencing the compound's reactivity and selectivity in chemical reactions. This feature has made it a valuable substrate for exploring metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing biologically active heterocycles with improved potency and selectivity.

From an environmental perspective, the synthesis and application of 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol have been evaluated for their eco-friendliness. Green chemistry principles have been incorporated into its production processes to minimize waste generation and reduce energy consumption. For example, solvent-free reaction conditions and recyclable catalysts have been employed to enhance the sustainability of its synthesis.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS No. 1361798-64-2) represents a valuable addition to the portfolio of pyridine derivatives with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research into drug discovery, material science, and green chemical processes. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing modern scientific endeavors.